Cas no 1344367-35-6 (1-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}ethan-1-ol)

• Product Name: 1-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}ethan-1-ol
• CAS No: 1344367-35-6
• CID: 4591107
• PubChem ID: 63379667
• Update Time: 2025-10-19

1-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4H,6H,7H-PYRANO[4,3-D][1,3]THIAZOL-2-YL)ETHAN-1-OL
• 1-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}ethan-1-ol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 1-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}ethan-1-ol

Introduction to 1-{4H,6H,7H-pyrano[4,3-d]thiazol-2-yl}ethan-1-ol (CAS No. 1344367-35-6)

1-{4H,6H,7H-pyrano[4,3-d]thiazol-2-yl}ethan-1-ol is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by its CAS number 1344367-35-6, belongs to the pyranothiazole class of molecules, which are known for their broad spectrum of pharmacological properties. The presence of both pyran and thiazole moieties in its structure imparts distinct electronic and steric characteristics, making it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 1-{4H,6H,7H-pyrano[4,3-d]thiazol-2-yl}ethan-1-ol consists of a six-membered pyran ring fused with a five-membered thiazole ring, with an ethanol side chain attached at the 2-position of the thiazole ring. This arrangement creates a molecule with multiple reactive sites and potential interactions with biological targets. The compound’s solubility profile and metabolic stability are critical factors that influence its suitability for therapeutic applications, and these properties have been the focus of recent studies.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for developing novel pharmaceuticals. Pyranothiazole derivatives have been particularly studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of rings in 1-{4H,6H,7H-pyrano[4,3-d]thiazol-2-yl}ethan-1-ol suggests potential interactions with enzymes and receptors involved in disease pathways. For instance, the thiazole moiety is known to exhibit inhibitory effects on certain enzymes by mimicking natural substrates or coenzymes.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further derivatization. By modifying specific functional groups within the pyranothiazole core, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule. This flexibility has led to several synthetic strategies being explored to optimize the compound’s bioavailability and target specificity. Recent advances in computational chemistry have also facilitated the design of analogs with enhanced binding affinities and reduced off-target effects.

The synthesis of 1-{4H,6H,7H-pyrano[4,3-d]thiazol-2-yl}ethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the ethanol side chain. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyranothiazole core. These methods not only provide efficient access to the target molecule but also allow for scalability needed for preclinical studies.

From a biological perspective, 1-{4H,6H,7H-pyrano[4,3-d]thiazol-2-yl}ethan-1-ol has shown promise in preliminary screenings as a modulator of cellular signaling pathways. Studies have indicated that compounds with similar structural features may interfere with kinases or other enzymes implicated in cancer progression. Additionally, the compound’s ability to cross cell membranes suggests it could be developed into an oral therapeutic agent. Further research is needed to elucidate its mechanism of action and identify potential therapeutic applications.

The development of new drugs often relies on understanding how molecules interact with biological systems at a molecular level. High-resolution crystal structures of protein-ligand complexes have been instrumental in guiding medicinal chemists toward more effective drug candidates. In cases where 1-{4H,6H,7H-pyrano[4,3-d]thiazol-2-yl}ethan-1-ol binds to a target protein, such structural data can reveal key interactions that can be exploited to improve potency and selectivity. Advances in cryo-electron microscopy (cryo-EM) have further enhanced our ability to visualize these interactions at near atomic resolution.

The regulatory landscape for new pharmaceuticals also plays a crucial role in determining whether compounds like 1-{4H,6H,7H-pyrano[4,3-d]thiazol-2-yl}ethan-1-ol progress into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized compounds meet stringent quality standards before they can be tested in humans. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require extensive preclinical data before approving new drugs for human use.

In conclusion, 1-{4H,6H,7H-pyrano[4,3d]thiazol)-2-yıl ethanol (CAS No. 13443 67- 35- 6) represents an intriguing molecule with potential therapeutic applications. Its unique structural features make it a valuable scaffold for drug discovery, and ongoing research aims to harness its full pharmacological potential. As our understanding of biological systems continues to expand, this compound and its derivatives may play a significant role in addressing unmet medical needs.